1-iodo-3-nitropropane
Overview
Description
“1-iodo-3-nitropropane” is a chemical compound with the molecular formula C3H6INO2 . It is a derivative of “1-iodopropane” and “1-nitropropane”, both of which are colorless, flammable chemical compounds .
Molecular Structure Analysis
The molecular structure of “1-iodo-3-nitropropane” consists of a three-carbon chain (propane) with an iodine atom attached to the first carbon and a nitro group (-NO2) attached to the third carbon . The InChI code for this compound is 1S/C3H6INO2/c4-2-1-3-5(6)7/h1-3H2 .properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-iodo-3-nitropropane can be achieved through a two-step process involving the nitration of 1-iodopropane followed by reduction of the nitro group.", "Starting Materials": [ "1-iodopropane", "Nitric acid", "Sulfuric acid", "Sodium nitrite", "Sodium hydroxide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Nitration of 1-iodopropane", "1. Mix 1-iodopropane with nitric acid and sulfuric acid in a round-bottom flask.", "2. Cool the mixture to 0-5°C and add sodium nitrite slowly with stirring.", "3. Maintain the temperature at 0-5°C for 30 minutes and then warm the mixture to room temperature.", "4. Add sodium hydroxide solution to the mixture to neutralize the acid and extract the product with diethyl ether.", "5. Wash the organic layer with water and dry over anhydrous sodium sulfate.", "6. Concentrate the organic layer under reduced pressure to obtain 1-iodo-3-nitropropane.", "Step 2: Reduction of nitro group", "1. Dissolve 1-iodo-3-nitropropane in ethanol and add hydrogen gas in the presence of palladium on carbon catalyst.", "2. Stir the mixture at room temperature until the reaction is complete.", "3. Filter the mixture to remove the catalyst and concentrate the filtrate under reduced pressure to obtain the final product, 1-iodo-3-nitropropane." ] } | |
CAS RN |
57308-87-9 |
Product Name |
1-iodo-3-nitropropane |
Molecular Formula |
C3H6INO2 |
Molecular Weight |
215 |
Purity |
95 |
Origin of Product |
United States |
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